Cas no 832740-57-5 (2-ethyl-6-propyl-5-sulfanyl-2H,6H,7H-pyrazolo4,3-dpyrimidin-7-one)

2-Ethyl-6-propyl-5-sulfanyl-2H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one is a heterocyclic compound featuring a pyrazolo[4,3-d]pyrimidinone core with ethyl and propyl substituents at the 2- and 6-positions, respectively, and a sulfanyl group at the 5-position. This structure confers potential reactivity and binding affinity, making it a candidate for pharmaceutical or agrochemical applications. The sulfanyl group enhances nucleophilic character, while the pyrimidinone scaffold offers hydrogen-bonding capabilities. Its synthetic versatility allows for further functionalization, enabling exploration of structure-activity relationships. The compound’s stability and moderate lipophilicity may improve bioavailability in drug development contexts. Precise characterization and handling are recommended due to its reactive thiol moiety.

2-ethyl-6-propyl-5-sulfanyl-2H,6H,7H-pyrazolo4,3-dpyrimidin-7-one structure

832740-57-5 structure

Product Name:2-ethyl-6-propyl-5-sulfanyl-2H,6H,7H-pyrazolo4,3-dpyrimidin-7-one

CAS No:832740-57-5

MF:C₁₀H₁₄N₄OS

MW:238.309360027313

MDL:MFCD04969934

CID:3059399

PubChem ID:7017689

Update Time:2025-10-15

2-ethyl-6-propyl-5-sulfanyl-2H,6H,7H-pyrazolo4,3-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

- 2-Ethyl-5-mercapto-6-propyl-2,6-dihydro-pyrazolo[4,3-d]pyrimidin-7-one
- 2-ethyl-6-propyl-5-sulfanyl-2H,6H,7H-pyrazolo4,3-dpyrimidin-7-one
- 2-ethyl-6-propyl-5-sulfanyl-2,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
- 832740-57-5
- STK313129
- CS-0297808
- AKOS004914917
- 2-ethyl-6-propyl-5-sulfanyl-2H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one
- 2-Ethyl-6-propyl-5-thioxo-2,4,5,6-tetrahydro-7h-pyrazolo[4,3-d]pyrimidin-7-one
- AKOS000310283
- BBL039191
- EN300-229653
- 2-ethyl-6-propyl-5-sulfanylidene-4H-pyrazolo[4,3-d]pyrimidin-7-one
- 2-Ethyl-5-mercapto-6-propyl-2H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
- MDL： MFCD04969934
- Inchi： 1S/C10H14N4OS/c1-3-5-14-9(15)8-7(11-10(14)16)6-13(4-2)12-8/h6H,3-5H2,1-2H3,(H,11,16)
- InChI Key： GBDYECQZAUIRQH-UHFFFAOYSA-N
- SMILES： S=C1NC2=CN(CC)N=C2C(N1CCC)=O

Computed Properties

Exact Mass: 238.08883226Da
Monoisotopic Mass: 238.08883226Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 82.3Å²

2-ethyl-6-propyl-5-sulfanyl-2H,6H,7H-pyrazolo4,3-dpyrimidin-7-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	025790-250mg	2-Ethyl-5-mercapto-6-propyl-2,6-dihydro-pyrazolo[4,3-d]pyrimidin-7-one	832740-57-5		250mg	￡144.00	2022-03-01
Fluorochem	025790-1g	2-Ethyl-5-mercapto-6-propyl-2,6-dihydro-pyrazolo[4,3-d]pyrimidin-7-one	832740-57-5		1g	￡287.00	2022-03-01
Fluorochem	025790-5g	2-Ethyl-5-mercapto-6-propyl-2,6-dihydro-pyrazolo[4,3-d]pyrimidin-7-one	832740-57-5		5g	￡782.00	2022-03-01
Chemenu	CM271614-1g	2-Ethyl-5-mercapto-6-propyl-2H-pyrazolo[4,3-d]pyrimidin-7(6H)-one	832740-57-5	97%	1g	$***	2023-03-30
Chemenu	CM271614-1g	2-Ethyl-5-mercapto-6-propyl-2H-pyrazolo[4,3-d]pyrimidin-7(6H)-one	832740-57-5	97%	1g	$406	2021-08-18
Enamine	EN300-229653-0.05g	2-ethyl-6-propyl-5-sulfanyl-2H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one	832740-57-5	95%	0.05g	$612.0	2024-06-20
Enamine	EN300-229653-0.1g	2-ethyl-6-propyl-5-sulfanyl-2H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one	832740-57-5	95%	0.1g	$640.0	2024-06-20
Enamine	EN300-229653-0.25g	2-ethyl-6-propyl-5-sulfanyl-2H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one	832740-57-5	95%	0.25g	$670.0	2024-06-20
Enamine	EN300-229653-0.5g	2-ethyl-6-propyl-5-sulfanyl-2H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one	832740-57-5	95%	0.5g	$699.0	2024-06-20
Enamine	EN300-229653-1.0g	2-ethyl-6-propyl-5-sulfanyl-2H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one	832740-57-5	95%	1.0g	$728.0	2024-06-20